Cas no 2138113-26-3 (1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol)

• Product Name: 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol
• CAS No: 2138113-26-3
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6289181
• PubChem ID: 165493217
• Update Time: 2025-05-27

1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol
• EN300-1137440
• 2138113-26-3

• Inchi： 1S/C9H14N2OS/c1-11-9(13)6-8(10-11)7-2-4-12-5-3-7/h6-7,10H,2-5H2,1H3
• InChI Key： AIZFPMHUQCKIJY-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2CCOCC2)NN1C

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol

Comprehensive Overview of 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol (CAS No. 2138113-26-3)

1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol (CAS No. 2138113-26-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole-thiol core, which is known for its versatility in medicinal chemistry, coupled with a tetrahydropyran (oxane) moiety that enhances its solubility and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for sulfur-containing heterocycles like 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol has surged, driven by their applications in designing antioxidant and anti-inflammatory agents. The thiol (-SH) group in this compound is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, making it valuable for bioconjugation and prodrug development. Additionally, the oxan-4-yl substituent contributes to the compound's metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

From a synthetic chemistry perspective, CAS No. 2138113-26-3 serves as a key intermediate in the preparation of more complex molecules. Its synthesis typically involves cyclocondensation reactions, followed by functional group modifications to introduce the thiol moiety. The compound's purity and stability are closely monitored using advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy, ensuring compliance with industry standards.

The growing interest in 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol aligns with broader trends in precision medicine and green chemistry. As researchers seek sustainable synthetic routes, this compound's potential for catalysis and biodegradability is being actively investigated. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its adaptability to modern laboratory workflows.

In the context of drug delivery systems, 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol is being studied for its ability to enhance drug solubility and targeted release. Its molecular structure allows for easy derivatization, enabling the creation of prodrugs with improved pharmacokinetic profiles. This has led to its inclusion in preclinical studies for neurodegenerative diseases and metabolic disorders, where precise drug targeting is essential.

Another area of exploration is the compound's role in material science. The pyrazole-thiol scaffold can act as a ligand for metal-organic frameworks (MOFs), contributing to the development of sensors and catalysts. Its electron-rich nature makes it suitable for applications in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells.

As the scientific community continues to uncover the potential of 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol, its relevance in high-throughput screening and combinatorial chemistry is becoming increasingly apparent. The compound's ability to serve as a pharmacophore in diverse therapeutic areas underscores its importance in modern chemical research. With ongoing advancements in computational chemistry, researchers are also leveraging molecular docking studies to predict its interactions with biological targets, further accelerating drug discovery efforts.

In summary, 1-methyl-3-(oxan-4-yl)-1H-pyrazole-5-thiol (CAS No. 2138113-26-3) represents a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its structural features, combined with its synthetic accessibility, make it a valuable asset for researchers aiming to address contemporary challenges in healthcare and sustainable technology.